Cas no 1566-37-6 (1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl-)

• Product Name: 1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl-
• CAS No: 1566-37-6
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• CID: 1335182
• PubChem ID: 135450607
• Update Time: 2025-04-20

1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl-
• 3-(methylthio)-6-phenyl-1,2,4-triazin-5(2H)-one
• 3-(METHYLTHIO)-6-PHENYL-1,2,4-TRIAZIN-5-OL
• 3-methylsulfanyl-6-phenyl-2H-1,2,4-triazin-5-one
• 3-(Methylsulfanyl)-6-phenyl-1,2,4-triazin-5(4H)-one #
• SMR000009617
• 1566-37-6
• SCHEMBL8407246
• 3-(Methylsulfanyl)-6-phenyl-1,2,4-triazin-5(2H)-one
• STK858024
• SR-01000416222
• AB48859
• HMS2290D16
• AKOS002306972
• 3-methylsulfanyl-6-phenyl-4H-1,2,4-triazin-5-one
• SCHEMBL836159
• 3-(methylsulfanyl)-6-phenyl-1,2,4-triazin-5-ol
• DTXSID10338624
• CHEMBL1503827
• 3-(Methylthio)-6-phenyl-1,2,4-triazin-5(4H)-one
• Cambridge id 6049951
• HMS645C03
• 3-Methylthio-6-phenyl-5-oxo-4,5-dihydro-1,2,4-triazine
• 3-Methylsulfanyl-6-phenyl-4H-[1,2,4]triazin-5-one
• SR-01000416222-1
• AKOS002288726
• MLS000077112
• ChemDiv1_020463
• CCG-105186
• DA-09844

• Inchi： 1S/C10H9N3OS/c1-15-10-11-9(14)8(12-13-10)7-5-3-2-4-6-7/h2-6H,1H3,(H,11,13,14)
• InChI Key： XHHHXWUBPUAMPZ-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C(N1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.04663309g/mol
• Monoisotopic Mass: 219.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.1Ų